Cas no 1261906-27-7 (4-Fluoro-3-(2-methylthiophenyl)benzoic acid)

• Product Name: 4-Fluoro-3-(2-methylthiophenyl)benzoic acid
• CAS No: 1261906-27-7
• MF: C₁₄H₁₁FO₂S
• MW: 262.299346208572
• MDL: MFCD18320462
• CID: 2762595
• PubChem ID: 53226364
• Update Time: 2025-06-14

4-Fluoro-3-(2-methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18320462
• 4-fluoro-3-(2-methylsulfanylphenyl)benzoic acid
• 1261906-27-7
• 4-Fluoro-3-(2-methylthiophenyl)benzoic acid, 95%
• 4-FLUORO-3-(2-METHYLTHIOPHENYL)BENZOIC ACID
• 4-Fluoro-3-(2-methylthiophenyl)benzoic acid

• MDL： MFCD18320462
• Inchi： 1S/C14H11FO2S/c1-18-13-5-3-2-4-10(13)11-8-9(14(16)17)6-7-12(11)15/h2-8H,1H3,(H,16,17)
• InChI Key： ZWHUPWVJBQAACT-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1C(=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 262.04637893Da
• Monoisotopic Mass: 262.04637893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.6Ų

Additional information on 4-Fluoro-3-(2-methylthiophenyl)benzoic acid

Recent Advances in the Study of 4-Fluoro-3-(2-methylthiophenyl)benzoic acid (CAS: 1261906-27-7)

4-Fluoro-3-(2-methylthiophenyl)benzoic acid (CAS: 1261906-27-7) is a fluorinated benzoic acid derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly its role as a building block for more complex pharmacophores.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 4-Fluoro-3-(2-methylthiophenyl)benzoic acid, highlighting its efficient preparation via Suzuki-Miyaura cross-coupling reactions. The researchers emphasized the compound's stability under physiological conditions, making it a promising candidate for further derivatization. The study also reported preliminary data on its pharmacokinetic properties, suggesting moderate bioavailability and favorable metabolic stability.

In another recent investigation, scientists evaluated the compound's potential as a modulator of protein-protein interactions (PPIs). The presence of both fluorine and the thiophenyl moiety in 4-Fluoro-3-(2-methylthiophenyl)benzoic acid was found to enhance its binding affinity to specific protein targets, particularly those involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory agents based on this scaffold.

Furthermore, computational studies have been conducted to predict the binding modes of 4-Fluoro-3-(2-methylthiophenyl)benzoic acid with various biological targets. Molecular docking simulations revealed that the compound exhibits a high affinity for enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are critical targets in the treatment of chronic inflammatory diseases and neurological disorders, respectively.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and the development of prodrug strategies. The versatility of 4-Fluoro-3-(2-methylthiophenyl)benzoic acid as a chemical tool continues to inspire innovative approaches in drug design and chemical biology.

In conclusion, 4-Fluoro-3-(2-methylthiophenyl)benzoic acid (CAS: 1261906-27-7) represents a valuable scaffold in medicinal chemistry, with potential applications spanning anti-inflammatory, anticancer, and neurological therapeutics. Future studies will likely focus on expanding its utility through targeted derivatization and in vivo validation of its pharmacological effects.